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Compound of Interest

5-(4-Chloro-2-
Compound Name:

methoxyphenyl)nicotinic acid
CAS No.: 1261980-32-8

Cat. No.: B580845

Get Quote

Executive Summary & Chemical Identity

Objective: This guide provides a validated, step-by-step protocol for the safe disposal of 5-(4-
Chloro-2-methoxyphenyl)nicotinic acid (CAS: 1261980-32-8).[1][2] As a halogenated
heteroaromatic carboxylic acid, this compound presents specific environmental and safety
challenges—primarily aquatic toxicity and potential for formation of toxic byproducts
(dioxins/furans) if incinerated improperly.

Chemical Profile:

CAS Number: 1261980-32-8[1][2][3][4]

Molecular Formula: C13H10CINO3[3]

Functional Groups: Pyridine ring, Carboxylic acid, Aryl chloride, Methoxy ether.[2]

Key Property:Halogenated Organic. This designation dictates its waste stream; it must never
be combined with non-halogenated organic solvents or general trash.
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Hazard Assessment (GHS Classification)

Before handling waste, users must acknowledge the specific hazards associated with this
structural class (Nicotinic acid derivatives).

Operational
Hazard Class Category Hazard Statement L
Implication

Contact with solid dust

) or solutions requires
) o H315: Causes skin ) ) )
Skin Irritation Cat. 2 o immediate washing;
irritation .
nitrile gloves are

mandatory.[1][2]

Dust generation is the

) primary risk; use a
o H319: Causes serious
Eye Irritation Cat. 2A S fume hood or powder
eye irritation .
containment

enclosure.[1][2]

Do not dispose of in
H335: May cause open trash bins where

STOT - SE Cat. 3 _ o _
respiratory irritation dust can aerosolize.[1]

[2]

Zero-discharge policy.
) o H402: Harmful to
Aquatic Toxicity Acute 3 Do not pour down

aquatic life ]
drains.[1][2]

Personal Protective Equipment (PPE) Matrix

Select PPE based on the physical state of the waste.

© 2026 BenchChem. All rights reserved. 2/9 Tech Support


https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b580845?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

PPE Item Specification Rationale

Provides barrier against

Gl Nitrile (Min.[1][2] thickness organic acids and halogenated
oves
0.11 mm) residues.[2] Double-glove for
liquid waste handling.
Prevents contact with fine dust
Eye Protection Chemical Splash Goggles or splashes during liquid
transfer.[1][2]
) Required only if handling
) N95 (Solid) or Half-mask ]
Respiratory (Liquid) outside a fume hood; prevents
iqui
a inhalation of irritant dusts.[1][2]
Chemical-resistant apron
Body Lab Coat (Buttoned) + Apron recommended when pouring

liquid waste >1 Liter.[1][2]

Disposal Decision Logic & Workflows

The disposal pathway is strictly determined by the physical state of the waste.

A. Solid Waste (Pure Compound or Contaminated Solids)

e Primary Stream:Solid Hazardous Waste (Halogenated).

o Container: High-Density Polyethylene (HDPE) wide-mouth jar or double-lined hazardous
waste bag.[1]

e Protocol:

o Dampen the solid slightly with water or mineral oil if it is dry/dusty to prevent

aerosolization.
o Transfer to the designated container.

o Labeling: Must read "Hazardous Waste - Solid - Toxic/lrritant - 5-(4-Chloro-2-
methoxyphenyl)nicotinic acid."[1][2]
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o Segregation: Do not mix with strong oxidizers (e.g., permanganates) or strong bases in
the solid bin to prevent exothermic reactions.

B. Liquid Waste (Mother Liquors/Solutions)

e Primary Stream:Halogenated Organic Solvent Waste.

 Critical Rule: Because the molecule contains Chlorine (Cl), it must go into the Halogenated
waste stream, regardless of the solvent used (unless the solvent is water, see below).[2]

e Protocol:

o Organic Solvents (DMSO, Methanol, DCM): Pour into the "Halogenated Waste" carboy.
Even if dissolved in Methanol (non-halogenated), the presence of the solute renders the
entire mixture halogenated for incineration purposes.[2]

o Agueous Solutions: Adjust pH to neutral (pH 6-8) if acidic. Collect in "Aqueous Waste with
Toxic Organics."[5][6] Do not drain dispose.

Visualized Workflow: Disposal Decision Tree
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Waste Generation:
5-(4-Chloro-2-methoxyphenyl)nicotinic acid

Determine Physical State

Solid Waste Liquid Waste
(Powder, Filter Cake, Wipes) (Reaction Mixture, Wash)

Place in Wide-Mouth Jar
2
Label: 'Solid Hazardous Waste' Solvent Type~

Halogenated Solvent Non-Halogenated Solvent Aqueous Solution
(DCM, Chloroform) (MeOH, DMSO, Acetone) (Water/Buffer)

Solute renders mix Halogenated

DISPOSAL BIN: DISPOSAL BIN:

Halogenated Organic Waste Aqueous Toxic Waste
(High Temp Incineration) (NO DRAIN DISPOSAL)

Click to download full resolution via product page

Figure 1: Decision matrix for segregating waste streams based on physical state and solvent
composition.[1] Note that the presence of the chlorinated solute forces non-halogenated
solvents into the halogenated stream.[2]

Spill Management Protocol

Scenario: A 5g bottle of solid powder drops and shatters on the lab bench.

o Evacuate & Ventilate: Clear the immediate area.[7] If outside a hood, ensure lab ventilation is
active.[6]
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e PPE Up: Don nitrile gloves, goggles, and a lab coat.
e Containment (Dry Spill):
o Do NOT dry sweep. This generates irritant dust.

o Cover the spill with wet paper towels (dampened with water) or oil-impregnated sweeping
compound to trap dust.

» Collection:
o Scoop the damp material into a plastic bag.[6]
o Wipe the surface 3 times with soap and water.
o Place all wipes and the scoop into the bag.

o Disposal: Seal the bag, place it inside a second bag (double-bagging), and tag it as Solid
Hazardous Waste.

Visualized Workflow: Spill Response

Cover with wet paper towels
to suppress dust

I

Solid/Powder Spill

Liquid Solution Spill

Clean Surface:
Triple wipe with soap/water

Spill Event Detected

Absorb with Vermiculite
or Spill Pillow

Click to download full resolution via product page

Figure 2: Operational workflow for managing spills, prioritizing dust suppression for solids and
containment for liquids.[1][2]

Regulatory & Compliance Framework

 RCRA (USA): While 5-(4-Chloro-2-methoxyphenyl)nicotinic acid is not explicitly "P" or "U"
listed, it must be characterized by the generator.[1][2]
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o Characteristic of Corrosivity (D002): If the waste is an aqueous solution with pH < 2.[8]

o Halogenated Solvents (F-Codes): If mixed with spent halogenated solvents (e.g.,
Methylene Chloride), the mixture adopts the FO01/F002 code.[2][9]

o EPA Recommendation: Incineration is the Best Demonstrated Available Technology (BDAT)
for halogenated organics to ensure complete destruction of the pyridine ring and prevent
leaching.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [5-(4-Chloro-2-methoxyphenyl)nicotinic Acid: Proper
Disposal Procedures]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b580845/docs#5-4-chloro-2-methoxyphenyl-nicotinic-
acid-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b580845?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

